Cas no 349486-72-2 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo-)
349486-72-2 structure
Product Name:4,6(1H,5H)-Pyrimidinedione,dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo-
CAS No:349486-72-2
MF:C7H9N3O3S
MW:215.229659795761
CID:302789
Update Time:2024-01-27
4,6(1H,5H)-Pyrimidinedione,dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 4,6(1H,5H)-Pyrimidinedione,dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo-
- 4,6(1H,5H)-Pyrimidinedione, dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo- (9CI)
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- Inchi: 1S/C7H9N3O3S/c11-2-1-8-3-4-5(12)9-7(14)10-6(4)13/h3,8,11H,1-2H2,(H2,9,10,12,13,14)
- InChI Key: DYJYZWSJNDGLIW-UHFFFAOYSA-N
- SMILES: C1(=S)NC(=O)/C(=C/NCCO)/C(=O)N1
Computed Properties
- Exact Mass: 215.036
- Monoisotopic Mass: 215.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123A^2
4,6(1H,5H)-Pyrimidinedione,dihydro-5-[[(2-hydroxyethyl)amino]methylene]-2-thioxo- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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